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Compound of Interest

Compound Name: Solvent Blue 36

Cat. No.: B080493

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Solvent Blue 36, also
known as Sudan Black B, in forensic science for the analysis of lipids, particularly in the context
of latent fingerprint development. The protocols and data presented are intended to guide
researchers and forensic scientists in the effective application of this lipid staining technique.

Introduction

Solvent Blue 36 is a fat-soluble dye that stains lipids, rendering them visible. In forensic
science, its primary application is the enhancement of latent fingerprints, especially on non-
porous surfaces contaminated with greasy or oily residues. The dye works by physically
dissolving in the lipid components of the fingerprint residue, creating a blue-black deposit that
reveals the ridge detail. This method is particularly useful for developing prints on surfaces
where traditional powdering methods may be ineffective due to excessive contamination.

Principle of Staining

The staining mechanism of Solvent Blue 36 is based on its high affinity for lipids. The dye is
more soluble in the lipidic components of the fingerprint residue (such as sebum) than in the
solvent carrier. When a solution of Solvent Blue 36 is applied to a surface bearing a latent
print, the dye partitions from the solvent into the lipid-rich ridges of the print, resulting in a
visible blue-black stain.
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Quantitative Data
Comparison of Solvent Blue 36 Formulations for
Fingerprint Development

Two primary formulations of Solvent Blue 36 are used in forensic applications: a traditional
ethanol-based solution and a more recent formulation using 1-methoxy-2-propanol (PGME) as
the primary solvent. The PGME-based formulation offers the advantage of being less
flammable.[1] Research has shown that the PGME-based formulation can provide superior
enhancement of fingermarks compared to the ethanol-based one.[1][2]

. Primary .
Formulation Flammability Performance Reference
Solvent
Effective, but can
cause
Traditional Ethanol High [2]
background
staining.
Often provides
1-methoxy-2- superior ridge
Modern propanol Lower detail and less [1]2]
(PGME) background

staining.

Detection of Lipid Species with Solvent Blue 36 Staining

A study on the detection of various lipid species using Sudan Black B (Solvent Blue 36) in
brain tissue, with and without prior fixation with osmium tetroxide, provides insight into the dye's
staining capabilities for different lipid classes. While this study was not on fingerprints, it offers
valuable data on the types of lipids that can be visualized. The results indicate that fixation with
osmium tetroxide can enhance the detection of certain lipid species.
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Detected without Osmium Detected with Osmium

Lipid Species Tetroxide Fixation Tetroxide Fixation
Triglycerides Yes Yes (Enhanced)
Sulfatides No Yes

Diglycerides No Yes

Sphingomyelin No Yes

Phospholipids No Yes

Fatty Acids No Yes

Table adapted from data presented in a study on lipid species detection.[3]

Experimental Protocols
Preparation of Solvent Blue 36 Working Solutions

4.1.1. Traditional Ethanol-Based Formulation

e Reagents:
o Solvent Blue 36 (Sudan Black B) powder: 15 g
o Ethanol: 1L
o Distilled water: 500 mL

e Procedure:

o Ina 2 L glass beaker, dissolve 15 g of Solvent Blue 36 powder in 1 L of ethanol by
stirring.

o Add 500 mL of distilled water to the solution and continue to stir.

o Transfer the working solution to a labeled glass storage bottle. The solution has an
indefinite shelf life.[4]
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4.1.2. 1-Methoxy-2-Propanol (PGME)-Based Formulation
e Reagents:

o Solvent Blue 36 (Sudan Black B) powder: 10 g

o 1-methoxy-2-propanol (PGME): 500 mL

o Purified water: 500 mL

e Procedure:

[¢]

Weigh out 10 g of Solvent Blue 36 and place it in a clean, dry 1 L plastic-coated glass
bottle.

[¢]

Add 500 mL of 1-methoxy-2-propanol and stir vigorously with a magnetic stirrer for at least
1 hour.

[¢]

Add 500 mL of purified water to the suspension while continuing to stir vigorously for at
least another hour.

[¢]

Label the bottle with the contents, preparation date, and a one-month expiration date.[5]

Application of Solvent Blue 36 for Latent Fingerprint
Development

4.2.1. Immersion Method

Pour a sufficient amount of the selected Solvent Blue 36 working solution into a developing
tray.

o Immerse the item to be processed in the solution for approximately 1-2 minutes. The optimal
time may vary depending on the surface and the amount of lipid residue.[2]

+ Remove the item from the solution and rinse it gently under cool, running tap water to
remove excess dye.

o Allow the item to air dry completely before photographing any developed prints.
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4.2.2. Spray Method

For larger items, the working solution can be applied using a spray bottle.

Spray the surface evenly with the Solvent Blue 36 solution.

Allow the solution to remain on the surface for 1-2 minutes.

Gently rinse the surface with cool tap water.

Allow the item to air dry.

Visualization of Workflows

Below are diagrams illustrating the experimental workflows for the preparation and application
of Solvent Blue 36.
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PGME-Based Formulation

Weigh 10g Dissolve in 500mL Add 500mL Store in Labeled

Solvent Blue 36 PGME (1 hr stir) Purified Water (1 hr stir) Bottle (1-month expiry)

Ethanol-Based Formulation

Weigh 159 Dissolve in 1L Add 500mL Store in

Solvent Blue 36 Ethanol Distilled Water Glass Bottle

Latent Fingerprint
on Non-Porous Surface

Application Method

Immersion Method Spray Method
(1-2 minutes) (1-2 minutes)

Rinse with
Cool Tap Water

Photograph
Developed Print
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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